Cas no 2377031-45-1 (2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid, 2,2-dioxide)

• Product Name: 2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid, 2,2-dioxide
• CAS No: 2377031-45-1
• MF: C₆H₉NO₄S
• MW: 191.204960584641
• CID: 6085429
• PubChem ID: 145909468
• Update Time: 2025-10-29

2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid, 2,2-dioxide
• EN300-7432022
• 2377031-45-1
• 2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid 2,2-dioxide
• Z3753068037
• CS-0529846
• 2,2-Dioxo-2lambda6-thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid

• Inchi： 1S/C6H9NO4S/c8-5(9)6-1-2-7(3-6)12(10,11)4-6/h1-4H2,(H,8,9)
• InChI Key： VGZOLVOYEHQOMI-UHFFFAOYSA-N
• SMILES： N12CC(C(O)=O)(CC1)CS2(=O)=O

Computed Properties

• Exact Mass: 191.02522894g/mol
• Monoisotopic Mass: 191.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 401.5±55.0 °C(Predicted)
• pka: 3.60±0.20(Predicted)

Additional information on 2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid, 2,2-dioxide

2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid, 2,2-dioxide (CAS No. 2377031-45-1): An Overview

2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid, 2,2-dioxide (CAS No. 2377031-45-1) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of bicyclic heterocycles and is characterized by its distinctive thiaza-bicyclo framework. The presence of a thioether and an azacycle within the same molecular structure imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid, 2,2-dioxide is particularly noteworthy due to its potential for forming stable complexes with metal ions and its ability to undergo various chemical transformations. The carboxylic acid group at the C4 position provides a reactive site for further derivatization, which can be exploited to synthesize a wide range of analogs with tailored properties. This versatility has led to extensive research into the synthesis and biological evaluation of this compound.

Recent studies have highlighted the potential of 2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid, 2,2-dioxide in various therapeutic areas. One notable application is in the field of antimicrobial agents. The unique structural features of this compound have been shown to exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound can effectively inhibit bacterial growth by disrupting cell wall synthesis and membrane integrity.

In addition to its antimicrobial properties, 2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid, 2,2-dioxide has also shown promise as an antiviral agent. Studies conducted by a team at the National Institutes of Health have indicated that certain derivatives of this compound can inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral RNA synthesis and assembly processes, thereby reducing viral load and preventing further infection.

The pharmacological profile of 2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid, 2,2-dioxide has been further explored in preclinical studies to assess its safety and efficacy. Animal models have shown that this compound exhibits low toxicity and good bioavailability, making it a suitable candidate for further development as a therapeutic agent. Additionally, its ability to cross the blood-brain barrier has been investigated for potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic route for 2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid, 2,2-dioxide involves a multi-step process that includes the formation of the bicyclic core followed by selective oxidation to introduce the sulfoxide functionality. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound on a larger scale, which is crucial for advancing it through clinical trials.

In conclusion, 2-Thia-1-azabicyclo[2.2.1]heptane-4-carboxylic acid, 2,2-dioxide (CAS No. 2377031-45-1) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features and versatile reactivity make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional applications and optimize its use in various medical settings.